Cas no 2172544-46-4 (4-(chloromethyl)-1-(2-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-(2-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole
• CAS No: 2172544-46-4
• MF: C₁₁H₁₁Cl₂N₃
• MW: 256.131139993668
• CID: 6069718
• PubChem ID: 165590390
• Update Time: 2025-06-11

4-(chloromethyl)-1-(2-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-(2-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole
• 2172544-46-4
• EN300-1610274
• 4-(chloromethyl)-1-[(2-chlorophenyl)methyl]-5-methyl-1H-1,2,3-triazole

• Inchi： 1S/C11H11Cl2N3/c1-8-11(6-12)14-15-16(8)7-9-4-2-3-5-10(9)13/h2-5H,6-7H2,1H3
• InChI Key： RRQUQZXVGGJIPR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(C)=C(CCl)N=N1

Computed Properties

• Exact Mass: 255.0330028g/mol
• Monoisotopic Mass: 255.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-1-(2-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole

Comprehensive Overview of 4-(chloromethyl)-1-(2-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole (CAS No. 2172544-46-4)

The compound 4-(chloromethyl)-1-(2-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole (CAS No. 2172544-46-4) is a specialized 1,2,3-triazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl and chlorophenyl substituents, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of antimicrobial agents and enzyme inhibitors, aligning with the growing demand for novel therapeutic solutions.

In recent years, the 1,2,3-triazole scaffold has become a focal point in medicinal chemistry due to its stability, hydrogen-bonding capacity, and compatibility with click chemistry applications. The presence of the chloromethyl group in 4-(chloromethyl)-1-(2-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole enhances its reactivity, enabling efficient derivatization for targeted molecular designs. This property is particularly valuable in the synthesis of small-molecule libraries, a trending topic in high-throughput screening (HTS) workflows.

The compound’s CAS No. 2172544-46-4 is frequently searched in academic and industrial databases, reflecting its relevance in organic synthesis and material science. Users often inquire about its synthetic routes, spectroscopic data (e.g., NMR, IR), and solubility profiles, which are critical for laboratory applications. Additionally, its role in heterocyclic chemistry is underscored by its potential to form metal-organic frameworks (MOFs), a hot topic in nanotechnology research.

From an SEO perspective, keywords like "1,2,3-triazole derivatives," "chlorophenyl compounds," and "CAS 2172544-46-4 applications" are highly searched, indicating strong user interest in its structure-activity relationships (SAR). The compound’s lipophilicity and bioavailability are also frequently discussed, as these properties are pivotal in drug design and formulation development.

Environmental and green chemistry considerations are another trending angle. Researchers are investigating sustainable synthesis methods for 4-(chloromethyl)-1-(2-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole, such as catalyzed reactions or solvent-free conditions, to minimize waste and energy consumption. This aligns with global efforts to promote eco-friendly chemical processes.

In summary, 4-(chloromethyl)-1-(2-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole (CAS No. 2172544-46-4) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and materials science. Its structural modularity and reactivity make it a valuable asset for innovators addressing contemporary challenges in life sciences and industrial chemistry.